Methyl 5-methylisoxazole-4-carboxylate

Description

Methyl 5-methylisoxazole-4-carboxylate is a chemical compound with the molecular formula $C_6H_7NO_3$ . It is related to 5-Methyl-4-isoxazolecarboxylic acid, also known as Leflunomide EP Impurity D, which has herbicidal activities and is used as an intermediate in the synthesis of Leflunomide . 5-Methyl-4-isoxazolecarboxylic acid has a molecular formula of $C_5H_5NO_3$ . This acid can be crystallized from a solvent like toluene, acetic acid, ethyl acetate, or acetonitrile through heating .

Another similar compound is Ethyl 5-methylisoxazole-4-carboxylate, possessing a molecular formula of $C_7H_9NO_3$ . It has a melting point between 49-52°C and a boiling point of 95-97°C at 15mm pressure .

• CAS No.: 100047-54-9
• Product Name: Methyl 5-methylisoxazole-4-carboxylate
• Molecular Formula: C6H7NO3
• Molecular Weight: 141.12 g/mol
• IUPAC Name: methyl 5-methyl-1,2-oxazole-4-carboxylate
• Standard InChI: InChI=1S/C6H7NO3/c1-4-5(3-7-10-4)6(8)9-2/h3H,1-2H3
• Standard InChIKey: AHLBUWIGURZNRZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=NO1)C(=O)OC
• Canonical SMILES: CC1=C(C=NO1)C(=O)OC
• PubChem Compound: 22309104
• Last Modified: Sep 13 2023